Cas no 1032938-26-3 (3-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid)

• Product Name: 3-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid
• CAS No: 1032938-26-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD18312591
• CID: 2623471
• PubChem ID: 53218319
• Update Time: 2025-04-21

3-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10683262
• 3-(3,5-DIMETHYLISOXAZOL-4-YL)BENZOIC ACID
• MFCD18312591
• AS-6235
• 3-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid
• 1032938-26-3

• MDL： MFCD18312591
• Inchi： 1S/C12H11NO3/c1-7-11(8(2)16-13-7)9-4-3-5-10(6-9)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： IKHBCIWCIAFXCH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 217.073893g/mol
• Monoisotopic Mass: 217.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.22g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų